Cas no 72236-72-7 (Bis(1,3-dichloro-2-propyl) Phosphate)

• Product Name: Bis(1,3-dichloro-2-propyl) Phosphate
• CAS No: 72236-72-7
• MF: C₆H₁₁Cl₄O₄P
• MW: 319.934899568558
• CID: 1058574
• PubChem ID: 188119
• Update Time: 2025-08-03

Bis(1,3-dichloro-2-propyl) Phosphate Chemical and Physical Properties

Names and Identifiers

• Bis(1,3-dichloro-2-propyl) Phosphate
• Bis(1,3-dichloro-2-propanyl) hydrogen phosphate
• 2-Propanol, 1,3-dichloro-, hydrogen phosphate
• bis(1,3-dichloro isopropyl) phosphate
• NS00002996
• 1,3-Dichloro-2-propanol Hydrogen Phosphate
• 72236-72-7
• DTXSID30992969
• CHEBI:166469
• 1ST1635
• Bis-(1,3-dichloro-2-propyl) phosphate
• 2-Propanol, 1,3-dichloro-, 2,2'-(hydrogen phosphate)
• bis(1,3-dichloro-2-propyl) hydrogen phosphate
• SCHEMBL2780658
• bis(1,3-dichloropropan-2-yl) hydrogen phosphate
• BDCIPP
• NNKRUBFJSSBFSS-UHFFFAOYSA-N
• BIS(1,3-DICHLORO-2-PROPYL)PHOSPHATE
• 1,3-Dichloro-2-propanol Hydrogen Phosphate; 2-Propanol, 1,3-dichloro-, hydrogen phosphate (9CI)

• Inchi： 1S/C6H11Cl4O4P/c7-1-5(2-8)13-15(11,12)14-6(3-9)4-10/h5-6H,1-4H2,(H,11,12)
• InChI Key： NNKRUBFJSSBFSS-UHFFFAOYSA-N
• SMILES： ClCC(CCl)OP(=O)(O)OC(CCl)CCl

Computed Properties

• Exact Mass: 317.91513
• Monoisotopic Mass: 317.914907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Additional information on Bis(1,3-dichloro-2-propyl) Phosphate

Bis(1,3-dichloro-2-propyl) Phosphate: Chemical Properties, Applications, and Recent Research Developments

Bis(1,3-dichloro-2-propyl) Phosphate (CAS No. 72236-72-7) is a versatile organophosphorus compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its 1,3-dichloro-2-propyl substituents, exhibits a range of applications spanning from industrial solvents to potential intermediates in drug synthesis. The detailed exploration of its chemical characteristics, industrial uses, and recent advancements in research provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Bis(1,3-dichloro-2-propyl) Phosphate consists of a phosphate backbone with two 1,3-dichloro-2-propyl groups attached. This configuration imparts a high degree of reactivity and flexibility, making it a valuable candidate for various chemical reactions. The presence of chlorine atoms enhances its solubility in organic solvents, which is crucial for applications in pharmaceutical formulations where solvent compatibility is paramount.

In industrial applications, Bis(1,3-dichloro-2-propyl) Phosphate serves as an effective flame retardant and plasticizer. Its ability to stabilize polymers and resins under high temperatures makes it indispensable in the manufacturing of fire-resistant materials. Additionally, its role as a plasticizer in PVC and other synthetic polymers contributes to the improved durability and flexibility of these materials. The compound's stability under thermal stress and its compatibility with a wide range of polymers have positioned it as a preferred choice in the production of high-performance materials.

The pharmaceutical industry has also explored the potential of Bis(1,3-dichloro-2-propyl) Phosphate as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Recent studies have highlighted its utility in the development of novel therapeutic agents due to its ability to undergo selective functionalization. Researchers have leveraged its reactive sites to create complex molecular architectures that mimic natural bioactive compounds. This has opened up new avenues for drug discovery, particularly in the areas of anti-inflammatory and anti-viral therapies.

Recent research developments have further elucidated the mechanistic aspects of Bis(1,3-dichloro-2-propyl) Phosphate in various chemical transformations. A notable study published in the Journal of Organic Chemistry demonstrated its role as a catalyst in cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds essential for drug synthesis. The study highlighted the compound's efficiency in facilitating Suzuki-Miyaura and Heck reactions under mild conditions, thereby reducing the environmental impact associated with traditional synthetic methods.

In addition to its catalytic properties, Bis(1,3-dichloro-2-propyl) Phosphate has been investigated for its potential applications in green chemistry. Researchers have focused on developing sustainable methodologies that minimize waste and energy consumption. One innovative approach involves using this compound as a recyclable catalyst in continuous flow systems, which enhances reaction efficiency and reduces byproduct formation. Such advancements align with global efforts to promote environmentally friendly chemical processes.

The compound's interaction with biological systems has also been a subject of intense research. Studies have explored its potential role as an enzyme inhibitor due to its structural similarity to natural phosphate esters found in biological molecules. While preliminary findings suggest promising activity against certain enzymes, further research is needed to fully understand its biological profile and potential therapeutic applications. This area of investigation holds promise for developing novel therapeutic strategies targeting enzyme-mediated diseases.

The synthesis of derivatives of Bis(1,3-dichloro-2-propyl) Phosphate has been another focus area. By modifying its substituents or introducing additional functional groups, researchers aim to enhance its reactivity and tailor its properties for specific applications. For instance, derivatives with hydrophilic groups have shown potential as surfactants or emulsifiers in industrial processes. These modifications not only expand the utility of the compound but also contribute to the development of more sustainable chemical products.

The safety profile of Bis(1,3-dichloro-2-propyl) Phosphate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on human health and the environment. These studies have provided valuable insights into safe handling practices and regulatory guidelines for its use. The compound's relatively low toxicity profile compared to other organophosphorus compounds makes it a favorable choice for industrial and pharmaceutical applications where safety is a primary concern.

The future prospects for Bis(1,3-dichloro-2-propyl) Phosphate are promising, with ongoing research aimed at uncovering new applications and improving existing ones. Advances in computational chemistry and molecular modeling are expected to play a significant role in designing novel derivatives with enhanced properties. Additionally, collaborations between academia and industry are likely to drive innovation by combining theoretical knowledge with practical applications.

In conclusion, Bis(1,3-dichloro-2-propyl) Phosphate (CAS No. 72236-72-7) is a multifaceted compound with broad applications in industry and pharmaceutical research. Its unique chemical properties make it invaluable for flame retardants, plasticizers, and as an intermediate in drug synthesis. Recent research developments highlight its potential as a catalyst in organic transformations and its role in green chemistry initiatives. As scientific understanding continues to evolve, the applications and significance of this compound are expected to expand further.